Cas no 2171434-54-9 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
• CAS No: 2171434-54-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6454757
• PubChem ID: 165555028
• Update Time: 2025-06-19

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
• 2171434-54-9
• EN300-1574230
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-2-17(14-24(29)27-18-12-11-16(13-18)25(30)31)28-26(32)33-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23H,2,11-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16?,17-,18?/m0/s1
• InChI Key： LNNFNSNYFTWNKF-ADKAHSJRSA-N
• SMILES： OC(C1CCC(C1)NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid

Introduction to 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS No. 2171434-54-9)

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2171434-54-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its intricate structure, combines a cyclopentane backbone with an amino acid derivative, further functionalized by a fluorenylmethoxycarbonyl (Fmoc) group. The presence of the (3S)-configuration at the chiral center underscores its potential as a chiral building block in drug design, particularly in the development of enantiomerically pure therapeutic agents.

The compound’s structure is a testament to the growing sophistication in medicinal chemistry, where the strategic incorporation of bulky and electron-deficient groups can modulate biological activity and pharmacokinetic properties. The Fmoc moiety, a common protective group in peptide synthesis, not only adds stability to the molecule during synthetic processes but also opens avenues for further derivatization. This feature is particularly relevant in the context of peptide mimetics and peptidomimetics, where such modifications can enhance binding affinity and selectivity.

In recent years, there has been a surge in research focused on the development of novel scaffolds that can interact with biological targets in unique ways. The cyclopentane ring in 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid serves as an excellent scaffold for generating conformationally constrained molecules. Such constraints are often employed to improve oral bioavailability, reduce metabolic degradation, and enhance target specificity. The combination of these structural elements makes this compound a promising candidate for further exploration in drug discovery.

The fluorenylmethoxycarbonyl group is particularly noteworthy due to its utility in solid-phase peptide synthesis (SPPS), where it provides an orthogonal protecting group for amino acids. This functionality allows for controlled deprotection steps, enabling the precise assembly of complex peptides or peptidomimetics. Moreover, the fluorene moiety itself has been extensively studied for its fluorescence properties, making this compound a potential candidate for applications in bioimaging or as a fluorescent probe in cellular studies.

From a synthetic chemistry perspective, the preparation of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid represents a significant challenge due to its complex architecture. The synthesis likely involves multiple steps, including chiral resolution or asymmetric synthesis to achieve the desired (3S)-configuration, followed by functional group interconversions to introduce the amide and Fmoc protecting groups. Advances in catalytic methods and transition-metal-mediated reactions have made such syntheses more feasible, paving the way for large-scale production if needed.

The potential applications of this compound extend beyond traditional small-molecule drug discovery. Its structural features make it an attractive candidate for use as an intermediate in the synthesis of biologics or as a tool compound for studying enzyme mechanisms. For instance, the amide bond could serve as a site for protease cleavage, allowing researchers to investigate substrate specificity or develop novel protease inhibitors. Additionally, the cyclopentane ring could be modified post-synthetically to introduce additional functional groups tailored to specific biological targets.

In light of recent advancements in computational chemistry and machine learning-based drug design, virtual screening approaches have become increasingly prevalent. Molecules like 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid could be computationally analyzed to predict their binding affinity to various protein targets. Such predictions can guide experimental efforts and accelerate the discovery process. Furthermore, high-throughput screening (HTS) technologies could be employed to rapidly assess the biological activity of libraries containing this compound or its derivatives.

The role of chiral molecules in pharmacology cannot be overstated. The (3S)-configuration imparted by the stereogenic center at position 3 ensures that this compound exists as a single enantiomer, which is often crucial for achieving desired pharmacological effects while minimizing side reactions associated with racemic mixtures. This enantiopurity is particularly important in therapeutic contexts where enantioselective interactions with biological receptors can lead to significantly different outcomes.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate metabolic stability and binding properties. The fluorene ring in this molecule not only contributes to its structural complexity but also offers potential advantages such as increased lipophilicity and resistance to enzymatic degradation. These properties are highly desirable for drugs that need to traverse biological membranes or persist within biological systems.

The amide functionalities present throughout the structure provide multiple sites for interaction with biological targets. Amides are known to form hydrogen bonds, which can be exploited to enhance binding affinity through rational molecular design. Additionally, amides can undergo various chemical transformations under specific conditions, allowing for further derivatization if needed during lead optimization.

As interest in targeted therapies grows, so does the demand for highly specific molecular probes capable of interacting with unique biological pathways or disease markers. 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid could serve as such a probe if functionalized appropriately with imaging agents or reporter groups. This approach would enable researchers to visualize or quantify biological processes at high resolution using techniques such as fluorescence microscopy or positron emission tomography (PET).

The versatility of this compound also extends to its potential use as a building block for larger molecular architectures. By incorporating it into more complex scaffolds through strategies like combinatorial chemistry or library synthesis, researchers can explore an extensive array of chemical space without having to design each molecule from scratch. This approach is particularly valuable when dealing with multifunctional drugs that require interactions at multiple sites on biological targets.

In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS No. 2171434-54-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics or research tools. Its unique combination of chiral centers, Fmoc protecting groups, fluorene moieties, and amide functionalities makes it well-suited for applications ranging from drug discovery to biochemical studies.* Further exploration into its synthetic pathways,* pharmacological properties,* and potential applications will undoubtedly contribute valuable insights into future advancements*in medicinal chemistry*and biomedicine.